Cas no 883546-94-9 (3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol)

• Product Name: 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol
• CAS No: 883546-94-9
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD00771700
• CID: 3069554
• PubChem ID: 3124378
• Update Time: 2025-06-09

3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol
• 3-[(3-chloro-1H-indol-2-yl)methylamino]propan-1-ol
• 3-[[(3-Chloro-1H-indol-2-yl)methyl]amino]-1-propanol
• 3-(((3-Chloro-1H-indol-2-yl)methyl)amino)propan-1-ol
• AKOS000301781
• 3-{[(3-CHLORO-1H-INDOL-2-YL)METHYL]AMINO}-1-PROPANOL
• BRD-K28586621-001-01-8
• 3-{[(3-chloro-1H-indol-2-yl)methyl]amino}propan-1-ol
• 3-((3-chloro-1H-indol-2-yl)methylamino)propan-1-ol
• 883546-94-9
• DTXSID801217587

• MDL： MFCD00771700
• Inchi： 1S/C12H15ClN2O/c13-12-9-4-1-2-5-10(9)15-11(12)8-14-6-3-7-16/h1-2,4-5,14-16H,3,6-8H2
• InChI Key： PQSBOCSNFDFQOI-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2NC=1CNCCCO

Computed Properties

• Exact Mass: 238.0872908Da
• Monoisotopic Mass: 238.0872908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol

Professional Introduction to 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol (CAS No. 883546-94-9)

3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 883546-94-9, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates a 3-chloro-1H-indol-2-ylmethyl moiety, which is a key pharmacophore that contributes to its biological activity. The presence of this moiety suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery.

The compound’s structure also includes an amino-propan-1-ol backbone, which provides a flexible and functionalized platform for further chemical modifications. This dual functionality allows for the exploration of various chemical transformations, enabling the synthesis of derivatives with tailored properties. The combination of these structural elements makes 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol a versatile intermediate in medicinal chemistry.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indole-based compounds have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The 3-chloro-1H-indol-2-ylmethyl group in 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol is particularly noteworthy, as it has been shown to exhibit inhibitory effects on several enzymes and receptors involved in disease pathways.

One of the most promising applications of this compound is in the development of anticancer agents. Research has demonstrated that indole derivatives can interfere with critical signaling pathways that are dysregulated in cancer cells. The amino-propan-1-ol moiety further enhances the potential of this compound by allowing for modifications that can improve its solubility and bioavailability. These properties are essential for developing effective pharmaceuticals that can be efficiently absorbed and utilized by the body.

The synthesis of 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the indole core and introduce the necessary functional groups. These methods ensure high yields and purity, which are crucial for pharmaceutical applications.

The pharmacological profile of 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propan-1-ol has been evaluated through both in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to modulate biological pathways associated with disease progression. For instance, studies have shown that this compound can inhibit the activity of enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

The development of novel drug candidates like 3-[(3-Chloro-1H-indol-2-ylmethyl)-amino]-propang ol represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into therapeutic agents. As research continues to uncover new applications and mechanisms of action, compounds like this are poised to play a crucial role in addressing unmet medical needs.

The future direction of research on 3-[< strong>(3-Chloro)-2]methyl) strong > amino ]< strong > propan< subg > - 1 - ol will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. By leveraging computational methods and high-throughput screening technologies, researchers can accelerate the discovery of novel derivatives with enhanced efficacy and reduced side effects. Additionally, understanding the molecular mechanisms underlying its biological activities will provide insights into potential off-target effects and interactions with other drugs.

In conclusion, 3-[< strong>(3-Chloro)-2]methyl) strong > amino ]< strong > propan< subg > - 1 - ol (CAS No. < strong >883546949) is a promising compound with significant potential in pharmaceutical applications. Its complex structure, characterized by the presence of a < strong > (span class="css">span class="css">span class="css">span class="css">span class="css">span class="css">span class="css">span class="css">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">( span style=